Cas no 2092720-90-4 (4-Chloro-6-(1-phenylpropyl)pyrimidine)

• Product Name: 4-Chloro-6-(1-phenylpropyl)pyrimidine
• CAS No: 2092720-90-4
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 5722437
• PubChem ID: 121205658
• Update Time: 2025-06-26

4-Chloro-6-(1-phenylpropyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F1967-3888
• starbld0014241
• AKOS026714592
• 4-chloro-6-(1-phenylpropyl)pyrimidine
• 2092720-90-4
• 4-Chloro-6-(1-phenylpropyl)pyrimidine

• Inchi： 1S/C13H13ClN2/c1-2-11(10-6-4-3-5-7-10)12-8-13(14)16-9-15-12/h3-9,11H,2H2,1H3
• InChI Key： AXIDSXPUQRLNLD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C2C=CC=CC=2)CC)=NC=N1

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-Chloro-6-(1-phenylpropyl)pyrimidine

Professional Introduction to 4-Chloro-6-(1-phenylpropyl)pyrimidine (CAS No. 2092720-90-4)

4-Chloro-6-(1-phenylpropyl)pyrimidine, with the chemical identifier CAS No. 2092720-90-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug development. The compound's molecular structure, featuring a chloro substituent at the fourth position and a phenylpropyl group at the sixth position, makes it a valuable intermediate in synthesizing various bioactive molecules.

The< strong>pyrimidine core is a fundamental scaffold in medicinal chemistry, widely recognized for its role in the development of drugs targeting diverse therapeutic areas, including oncology, antiviral, and anti-inflammatory treatments. The presence of a< strong>chloro group enhances the reactivity of the molecule, allowing for further functionalization and modification. This characteristic is particularly advantageous in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel< strong>pyrimidine derivatives with enhanced pharmacological properties. One of the most compelling areas of investigation has been its potential as an antitumor agent. Studies have demonstrated that certain pyrimidine-based compounds can interfere with critical cellular processes involved in cancer progression, such as DNA replication and cell cycle regulation.

The< strong>1-phenylpropyl side chain in 4-Chloro-6-(1-phenylpropyl)pyrimidine contributes to the molecule's lipophilicity, which is often a desirable trait for oral bioavailability. This feature, combined with the electron-withdrawing effect of the chloro group, can modulate the compound's binding affinity to biological targets. Such structural attributes make it an attractive candidate for further exploration in rational drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that 4-Chloro-6-(1-phenylpropyl)pyrimidine can interact with enzymes and receptors involved in cancer metabolism and signaling pathways. These interactions suggest that the compound may exhibit inhibitory effects on key enzymes such as kinases and phosphodiesterases.

The< strong>CAS No. 2092720-90-4 registry ensures that researchers worldwide can reliably obtain and utilize this compound for their experiments. The standardized identification system provided by CAS numbers is crucial for maintaining consistency and accuracy in scientific literature and patent filings.

In addition to its potential in oncology, 4-Chloro-6-(1-phenylpropyl)pyrimidine has shown promise in other therapeutic domains. For instance, preliminary studies suggest that it may possess antiviral properties by inhibiting viral polymerases or integrases. The< strong>chloro-substituted pyrimidine moiety is particularly noteworthy for its ability to mimic natural nucleobases, thereby interfering with viral replication cycles.

The synthesis of 4-Chloro-6-(1-phenylpropyl)pyrimidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by alkylation steps to introduce the phenylpropyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency.

The< strong>pharmacokinetic profile of this compound is another area of active investigation. Researchers are employing techniques like mass spectrometry and chromatography to analyze its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for predicting its clinical efficacy and safety profile.

In conclusion, 4-Chloro-6-(1-phenylpropyl)pyrimidine (CAS No. 2092720-90-4) represents a promising candidate for further pharmaceutical development. Its unique structural features, coupled with emerging research findings, position it as a valuable tool in the quest for novel therapeutic agents. As scientific methodologies continue to evolve, it is likely that this compound will play an increasingly significant role in addressing unmet medical needs across various disease states.